Cas no 1807139-18-9 (2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol)

• Product Name: 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol
• CAS No: 1807139-18-9
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4898019
• Update Time: 2025-10-28

2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol

• Inchi： 1S/C8H8F2N2O3/c1-4-2-5(3-13)11-6(8(9)10)7(4)12(14)15/h2,8,13H,3H2,1H3
• InChI Key： CJJABEJKGGJXNQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C)C=C(CO)N=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 234
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol

Introduction to 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol (CAS No. 1807139-18-9)

2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1807139-18-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the nitropyridine class, which is widely studied for its potential biological activities and structural versatility. The presence of a difluoromethyl group and a methyl substituent on the pyridine ring, combined with a hydroxymethyl group at the 6-position, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The difluoromethyl group is particularly noteworthy due to its electron-withdrawing nature, which can influence the electronic distribution across the molecule. This feature makes it an attractive moiety for designing compounds with enhanced binding affinity to biological targets. In recent years, there has been growing interest in incorporating difluoromethyl groups into drug candidates because they can improve metabolic stability, lipophilicity, and overall pharmacokinetic profiles. For instance, studies have demonstrated that difluoromethyl substitution can enhance the binding of small molecules to enzymes and receptors, thereby modulating their activity.

The 4-methyl substituent in 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol further contributes to the compound's structural complexity and potential biological activity. The methyl group can serve as a steric anchor, influencing the orientation of the molecule in biological environments. Additionally, the nitro group at the 3-position introduces a polar region that can interact with various biological targets through hydrogen bonding or electrostatic interactions. This combination of functional groups makes 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol a promising scaffold for further derivatization and exploration of its pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. Molecular docking studies have shown that derivatives of this compound class can interact with a variety of enzymes and receptors, including those involved in inflammatory pathways, metabolic diseases, and cancer. For example, computational models suggest that modifications around the nitropyridine core could lead to potent inhibitors of cyclooxygenase (COX) enzymes, which are key targets in managing pain and inflammation.

In vitro studies have begun to explore the biological activity of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol and its derivatives. Preliminary results indicate that certain analogs exhibit inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in various inflammatory conditions. The hydroxymethyl group at the 6-position provides a site for further functionalization, allowing chemists to explore different pharmacophores and optimize bioactivity. For instance, introducing amine or carboxylate groups could enhance solubility and interaction with specific targets.

The synthesis of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol involves multi-step organic transformations that highlight the compound's synthetic utility. Key steps include nitration of a pyridine precursor followed by selective fluorination and methylation. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the difluoromethyl group efficiently. These methods not only improve yield but also minimize unwanted byproducts, making the process more sustainable and scalable for industrial applications.

The role of this compound in medicinal chemistry extends beyond simple intermediates. It serves as a building block for more complex molecules designed to address unmet medical needs. For example, researchers are exploring its potential use in developing kinase inhibitors, which are critical in targeted cancer therapies. The unique electronic properties conferred by the difluoromethyl and nitro groups make it an ideal candidate for modulating kinase activity through precise interactions with ATP-binding pockets.

Agrochemical applications are another area where 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol shows promise. Nitropyridines are known for their herbicidal and fungicidal properties, and derivatives of this compound could contribute to developing new crop protection agents. The presence of multiple functional groups allows for fine-tuning of efficacy against specific pests while maintaining environmental safety profiles.

As research continues, the full potential of 2-(Difluoromethyl)-4-methyl-3-nitropyridine-6-methanol is likely to be realized through interdisciplinary approaches combining organic synthesis, computational modeling, and biological screening. Collaborative efforts between academia and industry will be essential to translate laboratory findings into viable drug candidates or agrochemical products. The compound's unique structure provides a rich foundation for innovation, driving forward progress in multiple sectors of chemical research.